Cas no 2228717-32-4 (3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol
• CAS No: 2228717-32-4
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6330560
• PubChem ID: 165885760
• Update Time: 2025-06-14

3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol
• 2228717-32-4
• EN300-1980494

• Inchi： 1S/C11H15ClN2O/c1-7-2-3-9(10(12)14-7)11(6-13)4-8(15)5-11/h2-3,8,15H,4-6,13H2,1H3
• InChI Key： FKLRLRKFHXMJGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol

Research Brief on 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol (CAS: 2228717-32-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol (CAS: 2228717-32-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique cyclobutane derivative, featuring both aminomethyl and chloropyridinyl moieties, has demonstrated promising pharmacological properties in preclinical studies. Recent literature highlights its potential as a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

Structural analysis reveals that the constrained cyclobutane ring system in this compound provides a rigid framework that enhances binding selectivity to target proteins. The 2-chloro-6-methylpyridin-3-yl group contributes to improved pharmacokinetic properties, including enhanced blood-brain barrier permeability, while the aminomethyl functionality serves as a crucial point for further chemical modifications. Recent synthetic approaches to this compound have focused on optimizing yield and purity through novel catalytic cyclization methods, as reported in several 2023-2024 publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In pharmacological studies, this compound has shown notable activity as a modulator of neurotransmitter receptors, particularly exhibiting selective binding to GABA_A receptor subtypes. Preliminary in vivo data suggest potential applications in anxiety disorders and epilepsy treatment, with improved safety profiles compared to existing medications. Additionally, its unique chemical structure has sparked interest in cancer research, where derivatives have demonstrated inhibitory effects on specific kinase pathways involved in tumor progression.

The development of 2228717-32-4 derivatives has been accelerated by recent advances in computational drug design and structure-activity relationship (SAR) studies. Molecular docking simulations have identified key interactions with biological targets, guiding the synthesis of more potent analogs. Current research efforts are focused on improving metabolic stability and reducing potential off-target effects while maintaining the compound's favorable pharmacological properties.

From a medicinal chemistry perspective, the compound's synthetic accessibility and structural versatility make it an attractive candidate for further development. Several pharmaceutical companies have included derivatives of 2228717-32-4 in their preclinical pipelines, with particular interest in its application for neurodegenerative diseases. The compound's patent landscape has become increasingly active, reflecting growing commercial interest in this chemical scaffold.

Future research directions for this compound class include exploring its potential in combination therapies and investigating its mechanisms of action at the molecular level. The development of radiolabeled versions for PET imaging applications is also underway, which could provide valuable tools for studying receptor distribution in neurological disorders. As research progresses, 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-ol continues to demonstrate its potential as a valuable addition to the medicinal chemist's toolbox.